Cas no 1251634-11-3 (2-(4-ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)

• Product Name: 2-(4-ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
• CAS No: 1251634-11-3
• MF: C₂₇H₂₄N₄O₃
• MW: 452.504466056824
• CID: 5396714
• Update Time: 2025-07-08

2-(4-ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]quinoline-8-carboxamide, 2-(4-ethylphenyl)-3,5-dihydro-N-[(4-methoxyphenyl)methyl]-3-oxo-
• 2-(4-ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

• Inchi： 1S/C27H24N4O3/c1-3-17-4-9-20(10-5-17)31-27(33)23-16-28-24-13-8-19(14-22(24)25(23)30-31)26(32)29-15-18-6-11-21(34-2)12-7-18/h4-14,16,28H,3,15H2,1-2H3,(H,29,32)
• InChI Key： GVOJPCSUYOMGMS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(NCC3=CC=C(OC)C=C3)=O)C=C2)C2=NN(C3=CC=C(CC)C=C3)C(=O)C2=C1

Additional information on 2-(4-ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

2-(4-Ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide: A Comprehensive Overview

The compound with CAS No. 1251634-11-3, named 2-(4-Ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound belongs to the class of pyrazolo[4,3-c]quinoline derivatives, which are known for their diverse applications in drug discovery and chemical synthesis. The pyrazolo[4,3-c]quinoline core structure is a fused bicyclic system that combines the properties of both pyrazole and quinoline moieties, making it a versatile scaffold for various functional groups.

Recent studies have highlighted the importance of pyrazolo[4,3-c]quinoline derivatives in the development of anticancer agents. The substitution patterns on the quinoline ring significantly influence the compound's pharmacokinetic properties and biological activity. In this compound, the presence of an ethoxyphenyl group at position 8 introduces steric hindrance and enhances lipophilicity, which are crucial for improving drug absorption and bioavailability. Additionally, the methoxyphenylmethyl group attached to the nitrogen atom contributes to hydrogen bonding capacity, potentially enhancing the compound's solubility and stability in physiological conditions.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrazolo[4,3-c]quinoline core structure while maintaining stereochemical integrity. This approach not only reduces reaction time but also minimizes side reactions, making it a more sustainable method for large-scale production.

From a biological standpoint, this compound has shown promising results in preclinical studies as an anticancer agent. In vitro assays have demonstrated its ability to inhibit tumor cell proliferation by targeting key enzymes involved in cell cycle regulation and apoptosis. Specifically, it has been found to modulate the activity of cyclin-dependent kinases (CDKs), which are critical for cell cycle progression. Furthermore, its ability to induce mitochondrial-dependent apoptosis in cancer cells highlights its potential as a chemotherapeutic agent with minimal toxicity to normal cells.

Another area of interest lies in its antimicrobial properties. Studies have shown that this compound exhibits potent activity against various bacterial and fungal strains. The presence of electron-withdrawing groups on the quinoline ring enhances its ability to disrupt microbial cell membranes and inhibit enzyme function. These findings suggest that it could be developed into a novel class of antimicrobial agents with reduced resistance profiles compared to conventional antibiotics.

In terms of pharmacokinetics, this compound demonstrates favorable absorption characteristics due to its lipophilic nature. However, its metabolism and excretion pathways require further investigation to optimize its therapeutic profile. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a strong candidate for further clinical evaluation. Ongoing research is focused on improving its bioavailability through formulation development and exploring its efficacy in combination therapies for enhanced therapeutic outcomes.

In conclusion, 2-(4-Ethylphenyl)-N-[(4-methoxyphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide stands out as a promising molecule with potential applications in oncology and infectious disease treatment. Its structural versatility and potent bioactivity make it a valuable addition to the arsenal of compounds being explored for drug discovery purposes.